Cas no 385802-84-6 (4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate)

• Product Name: 4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• CAS No: 385802-84-6
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 2137908
• Update Time: 2025-08-05

4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester
• OKWDDQLIGHSFEA-HNNXBMFYSA-N
• Z2047
• 4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• (2S)-2-(hydroxymethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester
• (S)-2-Hydroxymethyl-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester

• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-17(23)20-10-9-19(11-15(20)12-21)16(22)24-13-14-7-5-4-6-8-14/h4-8,15,21H,9-13H2,1-3H3/t15-/m0/s1
• InChI Key： OKWDDQLIGHSFEA-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC2C=CC=CC=2)C[C@H]1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Topological Polar Surface Area: 79.3

Additional information on 4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate

Introduction to CAS No. 385802-84-6: 4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate

The compound with CAS number 385802-84-6, commonly referred to as 4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which includes a piperazine ring substituted with a benzyl group, a tert-butyl group, and a hydroxymethyl group at specific positions. The stereochemistry at the (2S) configuration adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique physicochemical properties. The piperazine backbone is known for its ability to form stable complexes with metal ions, making it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These applications are particularly relevant in the context of increasing demand for advanced drug delivery mechanisms that can enhance bioavailability and reduce side effects.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and stereo-specific reactions. The introduction of the tert-butyl group at position 1 and the benzyl group at position 4 ensures a high degree of structural rigidity, which is crucial for maintaining the compound's stability under various conditions. The hydroxymethyl group at position 2 further enhances its functionality by providing sites for potential hydrogen bonding interactions.

One of the most exciting developments in recent research involves the use of this compound as a chiral selector in asymmetric catalysis. Its ability to induce enantioselectivity in certain reactions has been demonstrated in several studies, making it a valuable tool in the synthesis of chiral pharmaceuticals. This property is particularly significant given the increasing emphasis on enantioselective drug design to improve therapeutic outcomes.

Beyond its chemical applications, this compound has also found relevance in materials science. Its ability to form self-assembled monolayers on various substrates has been explored for potential use in sensor technology and surface modification applications. The hydroxymethyl group plays a critical role in these applications by facilitating interactions with other molecules and surfaces.

In conclusion, CAS No. 385802-84-6, or 4-Benzyl 1-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, particularly in areas such as drug delivery, asymmetric catalysis, and materials science.